Cas no 2138568-16-6 (4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one
• CAS No: 2138568-16-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5837600
• PubChem ID: 165872153
• Update Time: 2025-06-13

4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one
• 2138568-16-6
• EN300-1159367
• 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one

• Inchi： 1S/C12H20O3/c1-9-2-3-11(13)6-12(9)15-8-10-4-5-14-7-10/h9-10,12H,2-8H2,1H3
• InChI Key： IRVZKJKNZBDADA-UHFFFAOYSA-N
• SMILES： O(CC1COCC1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one

Research Brief on 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one (CAS: 2138568-16-6): Recent Advances and Applications

4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one (CAS: 2138568-16-6) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

The compound's structure, characterized by a cyclohexanone core substituted with a methyl group and a tetrahydrofuran-derived methoxy group, suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The presence of the oxolane (tetrahydrofuran) ring may enhance the compound's bioavailability, making it a promising candidate for further pharmacological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one via a multi-step process involving Grignard reactions and selective oxidation. The study highlighted the compound's stability under physiological conditions, which is critical for its potential use in vivo. Additionally, preliminary screening against a panel of cancer cell lines revealed moderate cytotoxic activity, suggesting its potential as a scaffold for anticancer drug development.

Further investigations into the mechanism of action of 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one have identified its ability to modulate the activity of certain protein kinases involved in inflammatory pathways. A recent preprint on bioRxiv reported that the compound exhibits inhibitory effects on NF-κB signaling, a key pathway in chronic inflammation and autoimmune diseases. These findings position the compound as a potential lead for the development of new anti-inflammatory therapeutics.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and selectivity. Current research efforts are focused on structural modifications to improve its potency and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one and its derivatives.

In conclusion, 4-Methyl-3-[(oxolan-3-yl)methoxy]cyclohexan-1-one represents an exciting area of research in chemical biology and drug discovery. Its unique structure and preliminary biological activities make it a valuable candidate for further investigation. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological profile to unlock its full therapeutic potential.